Cas no 1261845-87-7 (2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261845-87-7
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4983616
• Update Time: 2025-06-08

2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H12F3N/c1-9-7-10(2)18-13(8-9)11-3-5-12(6-4-11)14(15,16)17/h3-8H,1-2H3
• InChI Key： KVAZYBSTJGCARJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C)C=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 251.09218387 g/mol
• Monoisotopic Mass: 251.09218387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 251.25

Additional information on 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261845-87-7) and Its Emerging Applications in Chemical Biology

2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261845-87-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including two methyl groups at the 2- and 4-positions of the pyridine ring and a trifluoromethyl-substituted phenyl group at the 6-position, imparts distinct electronic and steric characteristics that make it a valuable scaffold for medicinal chemistry applications.

The trifluoromethyl group is a particularly noteworthy feature in this molecule. This moiety, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets, has been widely utilized in drug design. The incorporation of a trifluoromethyl group into the phenyl ring of 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine not only modulates the compound's physicochemical properties but also influences its interactions with biological systems. Such modifications are often employed to improve drug-like qualities, such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine as a potential lead compound for therapeutic intervention. Studies have highlighted its utility in modulating enzyme activity and receptor binding affinity. For instance, researchers have investigated its interaction with kinases and other signaling proteins, demonstrating its potential as an inhibitor in preclinical models. The pyridine core is particularly amenable to further derivatization, allowing chemists to fine-tune the molecule's pharmacological profile.

The dimethyl substituents at the 2- and 4-positions of the pyridine ring contribute to the steric environment of the molecule, influencing both its solubility and binding interactions. These groups can act as pharmacophores, interacting with specific pockets on biological targets. The combination of these substituents with the electron-withdrawing trifluoromethyl group creates a delicate balance that can enhance binding affinity while minimizing off-target effects. This balance is critical in drug development, where selectivity is paramount.

In the realm of chemical biology, 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine has been explored for its potential role in addressing neurological disorders. The compound's ability to modulate neurotransmitter receptor activity has made it a subject of interest in research aimed at developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have suggested that derivatives of this molecule may exhibit neuroprotective properties by interacting with receptors involved in neurotransmitter signaling pathways.

The pharmaceutical industry has also shown interest in this compound due to its potential application in oncology research. The ability of 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine to inhibit certain kinases has been investigated in vitro and in vivo models. Kinases are enzymes that play a crucial role in cell signaling pathways associated with cancer progression. By inhibiting specific kinases, this compound may disrupt aberrant signaling cascades that drive tumor growth and metastasis. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

From a synthetic chemistry perspective, 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine serves as an excellent scaffold for exploring new synthetic methodologies. Its complex structure presents challenges that can drive innovation in organic synthesis techniques. Researchers have employed various strategies, including cross-coupling reactions and palladium-catalyzed transformations, to construct analogs of this molecule. These efforts not only expand the chemical toolbox but also contribute to our understanding of molecular architecture-molecular function relationships.

The growing body of literature on 2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine underscores its significance as a versatile building block in chemical biology and drug discovery. As computational modeling techniques continue to advance, researchers will be able to predict the biological activity of new derivatives with greater accuracy. This synergy between experimental chemistry and computational science promises to accelerate the development of novel therapeutics based on this compound.

In conclusion,2,4-Dimethyl-6-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261845-87-7) represents a promising candidate for further exploration in medicinal chemistry and chemical biology. Its unique structural features offer opportunities for developing innovative treatments across multiple therapeutic areas. As research progresses,this compound will likely continue to attract attention from academic researchers and pharmaceutical companies alike.